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For researchers, scientists, and drug development professionals, understanding the nuances of
magnetic properties at the nanoscale is crucial for the advancement of spintronic devices and
magnetic sensing technologies. This guide provides an objective comparison of the magnetic
torque characteristics in chemically ordered versus disordered phases of the alloy CrPts,
supported by experimental data.

The intermetallic compound CrPts presents a fascinating case study in the relationship
between atomic ordering and magnetic phenomena. In its chemically ordered L1z phase, CrPts
is ferrimagnetic, exhibiting strong magnetic properties. Conversely, in its chemically disordered
Al phase, it behaves as a paramagnetic material.[1] This distinct difference in magnetic ground
states would intuitively suggest a significant disparity in their ability to generate and respond to
magnetic torques, a fundamental aspect of spin-based electronics. However, recent studies
have revealed a more complex and intriguing picture.

Unconventional Spin Torques Independent of
Magnetic Order

A pivotal finding in the study of CrPts is the observation of unconventional field-like spin torques
in both the ordered (ferrimagnetic) and disordered (paramagnetic) phases.[1] This suggests
that the origin of these torques is not directly tied to the long-range magnetic ordering of the
material. Instead, it is proposed that these torques arise from an indirect nonlocal spin-orbit
torqgue due to spin scattering at the interface with an adjacent material (in this case, a copper
layer), combined with symmetry breaking at this interface.
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This discovery is significant as it broadens the range of materials that could be utilized for
generating spin torques, moving beyond the conventional reliance on heavy metals with strong
spin-orbit coupling or magnetically ordered materials.

Comparative Magnetic and Torque Properties

To facilitate a clear comparison, the following table summarizes the key magnetic and torque-
related properties of ordered and disordered CrPts.

Disordered CrPts (Al

Property Ordered CrPts (L12 Phase)

Phase)
Magnetic Order Ferrimagnetic Paramagnetic
Unconventional Spin Torque Present Present
Magnetocrystalline Anisotropy o

~5 x 108 erg/cc[2] Negligible

(Ku)
Saturation Magnetization (Ms) ~250 emu/cc|2] 0
Coercivity (He) High (e.g., > 9 kOe)|[2] 0
Anomalous Hall Effect Present in ferrimagnetic state Absent in paramagnetic state

Experimental Protocols

The generation and comparison of magnetic torques in ordered and disordered CrPts rely on
precise fabrication of thin film heterostructures and sensitive measurement techniques.

Synthesis of Ordered and Disordered CrPts Thin Films

The distinct phases of CrPts are typically achieved by controlling the deposition and post-
annealing temperatures during molecular beam epitaxy (MBE) or sputtering.

o Substrate Preparation: Single crystal MgO(110) substrates are commonly used to promote
epitaxial growth.

» Deposition: A thin film of CrPts (typically around 15 nm) is deposited on the substrate.
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o Disordered Phase: Deposition at a relatively low temperature, such as 400°C, results in a
chemically disordered Al crystal structure.

o Ordered Phase: To achieve the L1z ordered phase, deposition is carried out at a higher
temperature (e.g., 700°C) or a lower temperature deposition is followed by a high-
temperature anneal (e.g., 600°C).

e Heterostructure Formation: To measure the spin torque, the CrPts layer is incorporated into a
multilayer stack, for example: MgO / CrPts (15 nm) / Cu (3 nm) / Nisi1Fe1s (Permalloy, 5-8
nm) / Al20s (2 nm). The copper layer serves to decouple the CrPts and the ferromagnetic
permalloy layer, which acts as a detector for the injected spin current. The aluminum oxide
layer acts as a protective cap.

The ordering of the CrPts film is confirmed using X-ray diffraction (XRD), where the L1z phase
exhibits a characteristic (110) superlattice peak that is absent in the disordered Al phase.

Measurement of Magnetic Torque

Spin-Torque Ferromagnetic Resonance (ST-FMR) is a powerful technique used to quantify the
spin torques generated by the CrPts layer.

» Device Fabrication: The multilayer film is patterned into microstrips using photolithography
and ion milling.

o RF Current Application: A radio-frequency (RF) current is applied along the microstrip. This
current generates a spin current in the CrPts layer due to the spin Hall effect and potentially
other mechanisms.

» Spin Current Injection: The spin current is injected into the adjacent permalloy layer, exerting
a torque on its magnetization.

» Ferromagnetic Resonance: When an external magnetic field is applied and its strength,
along with the RF frequency, satisfies the ferromagnetic resonance condition of the
permalloy layer, the magnetization of the permalloy layer begins to precess.

» Voltage Detection: This precession leads to a time-varying resistance due to the anisotropic
magnetoresistance (AMR) of the permalloy. The mixing of the RF current and the oscillating
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resistance produces a measurable DC voltage across the device.

o Torque Analysis: By analyzing the symmetric and antisymmetric components of the
measured DC voltage as a function of the applied magnetic field, the different components of
the spin torque (damping-like and field-like) can be de-convolved and their efficiencies
quantified.

Visualizing the Concepts

To better illustrate the relationships and processes described, the following diagrams are

provided.

Ferrimagnetic Order Not the direct origin Unconventional Spin Torque
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Figure 1: Comparison of properties in ordered and disordered CrPts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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